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Compound of Interest

Compound Name: 1,6-Diphenoxy-2,4-hexadiyne

Cat. No.: B1144241

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Diphenoxy-2,4-hexadiyne is a chemical compound with the molecular formula C1sH140:2
and a molecular weight of 262.30 g/mol .[1][2] It belongs to the class of diynes, characterized
by the presence of two carbon-carbon triple bonds. This technical guide aims to provide a
comprehensive overview of the available thermal properties of 1,6-Diphenoxy-2,4-hexadiyne.
However, it is important to note that specific quantitative thermal data, such as melting point,
boiling point, decomposition temperature, and specific heat capacity, are not readily available in
the public domain based on a comprehensive literature search.

Physicochemical Properties

While specific thermal data is limited, the basic physicochemical properties of 1,6-Diphenoxy-
2,4-hexadiyne have been identified.

Property Value Reference
Molecular Formula C1sH1402 [1112]
Molecular Weight 262.30 g/mol [1][2]
CAS Number 30980-37-1 [11[2]
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Thermal Analysis: A General Approach

Although specific experimental data for 1,6-Diphenoxy-2,4-hexadiyne is unavailable, a
general methodology for characterizing its thermal properties can be outlined based on
standard analytical techniques such as Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA). These techniques are widely used to determine the thermal
stability, phase transitions, and decomposition characteristics of chemical compounds.

Experimental Workflow for Thermal Analysis

The following diagram illustrates a typical workflow for the thermal analysis of a solid organic
compound like 1,6-Diphenoxy-2,4-hexadiyne.
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Caption: Generalized workflow for the thermal analysis of 1,6-Diphenoxy-2,4-hexadiyne.
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Differential Scanning Calorimetry (DSC)
A DSC experiment would measure the heat flow to or from the sample as a function of

temperature. This would allow for the determination of:

e Melting Point (T_m): The temperature at which the solid-to-liquid phase transition occurs,
observed as an endothermic peak on the DSC thermogram.

o Enthalpy of Fusion (AH_f): The energy required to melt the sample, calculated from the area
of the melting peak.

o Other Phase Transitions: Detection of any other solid-state transitions that might occur
before melting.

A typical DSC protocol would involve heating a small, accurately weighed sample (e.g., 2-5 mg)
in a sealed aluminum pan under an inert atmosphere (e.g., nitrogen) at a constant heating rate
(e.g., 10 °C/min).

Thermogravimetric Analysis (TGA)

A TGA experiment would monitor the mass of the sample as a function of temperature. This
analysis is crucial for determining:

o Decomposition Temperature (T_d): The temperature at which the compound begins to
degrade, identified as the onset of mass loss in the TGA curve.

o Thermal Stability: The temperature range over which the compound is stable.

o Decomposition Profile: The number of decomposition steps and the mass loss associated
with each step.

For a TGA experiment, a slightly larger sample (e.g., 5-10 mg) would be heated in a ceramic or
platinum pan under an inert atmosphere at a controlled heating rate (e.g., 10 or 20 °C/min)
over a wide temperature range.

Signaling Pathways and Biological Activity
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Currently, there is no information available in the scientific literature describing any signaling
pathways or specific biological activities associated with 1,6-Diphenoxy-2,4-hexadiyne.
Further research would be required to explore its potential interactions with biological systems.

Conclusion

While the fundamental chemical identity of 1,6-Diphenoxy-2,4-hexadiyne is established, a
significant knowledge gap exists regarding its quantitative thermal properties. The experimental
protocols and workflow outlined in this guide provide a standard approach for researchers to
characterize the melting behavior, thermal stability, and decomposition kinetics of this
compound. Such data would be invaluable for its potential applications in materials science,
organic synthesis, and drug development. Future studies are warranted to fully elucidate the
thermal and biological characteristics of 1,6-Diphenoxy-2,4-hexadiyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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